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The following table summarizes the occurrence and typical content of PAA compared to IAA (Indole-3-

acetic acid), another major auxin, in various plants. Content is generally measured in picomoles per gram of

fresh weight (pmol/gFW) [1].

Species Name Plant Tissue (PAA Content) Plant Tissue (IAA Content)

Arabidopsis
(Arabidopsis thaliana)

Seedling (413 pmol/gFW); Dry seed
(3250 pmol/gFW); Root (1100

pmol/gFW)

Seedling (49 pmol/gFW); Dry seed
(1950 pmol/gFW); Root (130

pmol/gFW)

Tomato (Lycopersicon
esculentum)

Shoot (1616 pmol/gFW) Shoot (211 pmol/gFW)

Tobacco (Nicotiana
tabacum)

Shoot (1234 pmol/gFHW) Shoot (228 pmol/gFW)

Maize (Zea mays) Shoot (903 pmol/gFW) Shoot (143 pmol/gFW)

Barley (Hordeum
vulgare)

Young shoot (4353 pmol/gFW) Young shoot (30 pmol/gFW)

Moss (Physcomitrella
patens)

1049 pmol/gFW 14 pmol/gFW
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Biological Functions of PAA in Plants

Although often less potent than IAA, PAA exhibits several classic auxin activities and some unique functions

[1]:

Growth and Development: PAA promotes the formation of adventitious and lateral roots in

various species like tomato, pea, and Arabidopsis. It also stimulates the elongation of coleoptiles,
internodes, and hypocotyls.

Callus Formation: Similar to IAA, PAA can induce callus formation in tobacco, sunflower, and
chickpea, though often at higher concentrations.

Defense Responses: A distinctive feature of PAA is its anti-fungal and anti-microbial activity.
Exogenous application can enhance pathogen tolerance in plants like citrus and oilseed rape, and

herbivore infestation has been shown to increase PAA production in maize and poplar.

PAA Biosynthesis and Homeostasis Crosstalk

Current research indicates that PAA biosynthesis is a phenylalanine-derived pathway, and its homeostasis

involves crosstalk with IAA. The diagram below outlines the core conceptual relationship between these

pathways in plants [1].
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PAA and IAA Biosynthesis Crosstalk
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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